2-(2,4-Difluorophenyl)-1-(2-methyl-1,2,4-triazol-3-yl)ethanone

• IUPAC Name: 2-(2,4-difluorophenyl)-1-(2-methyl-1,2,4-triazol-3-yl)ethanone
• InChI: InChI=1S/C11H9F2N3O/c1-16-11(14-6-15-16)10(17)4-7-2-3-8(12)5-9(7)13/h2-3,5-6H,4H2,1H3
• InChI Key: ZODMOTYRCPYGMC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)C(=O)CC2=C(C=C(C=C2)F)F
• Molecular Formula: C11H9F2N3O
• Molecular Weight: 237.21 g/mol
• CAS No.: 1995498-11-7

Description

2-(2,4-Difluorophenyl)-1-(2-methyl-1,2,4-triazol-3-yl)ethanone is a useful research compound. Its molecular formula is C11H9F2N3O and its molecular weight is 237.21. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Development of Antifungal Agents

• Voriconazole Synthesis : A study detailed the synthesis of voriconazole, an antifungal agent, where 2-(2,4-difluorophenyl)-1-(2-methyl-1,2,4-triazol-3-yl)ethanone was used as a key intermediate. The process included steps like diastereomeric salt resolution and variations in reaction conditions to achieve optimal yields (Butters et al., 2001).

• Fluconazole Impurities Analysis : Research on fluconazole, another antifungal drug, involved the identification of genotoxic impurities and precursors, including this compound, using liquid chromatography–tandem mass spectrometry (Devanna & Reddy, 2016).

Antifungal and Medicinal Chemistry

• Antifungal Schiff Bases : A study synthesized Schiff bases using 1-(2,4- difluorophenyl)-2-[1(H)-1,2,4-triazol-1-yl] ethanone, which demonstrated antifungal activities. These compounds could be potential candidates for new antifungal treatments (Khatun et al., 2012).

• Synthesis of Fluconazole Derivatives : Research focusing on the synthesis of fluconazole derivatives utilized 2-(2,4-difluorophenyl)-1-(1H-1,2,4 triazol-1-yl-methyl)-3-(substituted heterocycl)-propan-2-ol, showing the chemical's role in developing new antifungal compounds (Heravi & Motamedi, 2004).

Chemical Analysis and Characterization

• Spectroscopic and Analytical Studies : The compound was analyzed using various spectroscopic and analytical methods, such as particle beam-mass spectrometry, for better understanding its properties and potential applications in medicinal chemistry (Creaser et al., 1997).

• Density Functional Theory (DFT) Studies : DFT studies were conducted on derivatives of the compound, providing insights into its electronic structure, stability, and reactivity, which are crucial for designing new pharmaceuticals (Zacharias et al., 2018).